Methyl 2-hydroxyoctadecanoate
Methyl 2-hydroxyoctadecanoate
Brand Name:
Vulcanchem
CAS No.:
2420-35-1
VCID:
VC0164390
InChI:
InChI=1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(20)19(21)22-2/h18,20H,3-17H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCC(C(=O)OC)O
Molecular Formula:
C19H38O3
Molecular Weight:
314.5 g/mol
Methyl 2-hydroxyoctadecanoate
CAS No.: 2420-35-1
Reference Standards
VCID: VC0164390
Molecular Formula: C19H38O3
Molecular Weight: 314.5 g/mol
CAS No. | 2420-35-1 |
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Product Name | Methyl 2-hydroxyoctadecanoate |
Molecular Formula | C19H38O3 |
Molecular Weight | 314.5 g/mol |
IUPAC Name | methyl 2-hydroxyoctadecanoate |
Standard InChI | InChI=1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(20)19(21)22-2/h18,20H,3-17H2,1-2H3 |
Standard InChIKey | OUFCLLRNNJZLOX-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCC(C(=O)OC)O |
Canonical SMILES | CCCCCCCCCCCCCCCCC(C(=O)OC)O |
Appearance | Unit:50 mgSolvent:nonePurity:98+%Physical solid |
Synonyms | 2-Hydroxy C18:0 methyl ester |
Reference | 1. C. Lendrum et al. “Nonequilibrium 2-Hydroxyoctadecanoic Acid Monolayers: Effect of Electrolytes” Langmuir, vol. 27 pp. 4430-4438, 20112. E. Maldonado et al. “FA2H is responsible for the formation of 2-hydroxy galactolipids in peripheral nervous system myelin” Journal of Lipid Research, Vol. 49 pp. 153-161, 20083. G. Nagahashi and D. Douds Jr. “The effects of hydroxy fatty acids on the hyphal branching of germinated spores of AM fungi” Fungal Biology, vol. 115 pp. 351-358, 20114. R. Sandhir, M. Khan, and I. Singh “Identification of the Pathway of a-Oxidation of Cerebronic Acid in Peroxisomes” Lipids, Vol. 35(10) pp. 1127-1133, 20005. T. Kaneshiro et al. “2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1” Lipids, vol. 28 pp. 397-401, 1993 |
PubChem Compound | 536367 |
Last Modified | Nov 11 2021 |
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